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Compound of Interest

Compound Name: Bromacil

Cat. No.: B1667870

Introduction

Bromacil is a broad-spectrum, systemic herbicide belonging to the substituted uracil chemical
class, first registered in the United States in 1961.[1][2] It is primarily utilized for non-selective,
long-term control of a wide range of annual and perennial weeds, grasses, and brush in non-
agricultural settings.[1][3] Common application sites include industrial areas, railways, rights-of-
way, and storage facilities where bare-ground or total vegetation control is desired. Bromacil is
soil-applied and functions as both a pre-emergent and post-emergent herbicide, though its
primary route of entry into plants is through the root system.

Mechanism of Action

Bromacil's herbicidal activity stems from its potent inhibition of photosynthesis. After being
absorbed by the roots, it is translocated upward via the xylem to the leaves and other
photosynthetic tissues. At the cellular level, bromacil blocks the electron transport chain in
Photosystem Il (PSIl) by binding to the D1 protein. This disruption prevents the conversion of
light energy into chemical energy (ATP and NADPH), halting carbon dioxide fixation and the
production of essential sugars. The blockage leads to a buildup of highly reactive oxygen
species, which cause lipid peroxidation and destruction of cell membranes, ultimately resulting
in chlorosis, necrosis, and plant death. The effects are typically slow to manifest, with visible
signs of control appearing several weeks after application.

Formulations
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Bromacil is available in several formulations to suit different application needs, including:

Wettable powders (WP)

Water-dispersible granules (WDG) or Dry Flowables (DF)

Liquid concentrates (LC)

Granular (G) formulations

Liquid formulations are generally considered more toxic than dry formulations and carry a
"Warning" signal word, while dry formulations use "Caution".

Data Presentation

Table 1: Recommended Application Rates of Bromacil for Non-Agricultural Use
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Application Rate

Application Rate

Use Scenario (Active Ingredient -  Notes
(Product) .
a.i.)
Higher rates are used
General Non- a )
) 5 - 15 pounds/acre Not Specified for perennial weeds
Selective Control
and brush.
Applied when annual
weeds and grasses
Annual Weed Control 2 - 6 pounds/acre Not Specified reappear on

previously controlled
sites.

Rights-of-Way

6 - 8 pounds/acre

~3.2 pounds/acre

Applied primarily in

open areas to avoid

(Typical) (Krovar®) damage to desirable
trees.
Maximum application
BLM Lands (Typical) Not Specified 4.0 pounds a.i./acre rate is 12.0 pounds

a.i./acre.

State of Florida (Non-
Ag Use)

8 pounds/acre/year

(max)

6.4 pounds

a.i./acrelyear (max)

Use is prohibited in
several counties
(Hardee, Highland,
Polk, Orange, Lake).

Table 2: Environmental Fate and Persistence of Bromacil
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Parameter

Value

Conditions/Notes

Soil Half-Life (T%)

~60 days (average)

Can be as long as 8 months
under certain conditions. A
half-life of 275 days has also

been reported.

Water Solubility

815 mg/L

High solubility contributes to

leaching potential.

Soil Sorption Coeff. (Koc)

32 mL/g

Indicates weak sorption to soil
particles, contributing to

mobility.

Leaching Potential

High

A combination of high
solubility, weak soil sorption,
and long persistence makes
bromacil a potential

groundwater contaminant.

Primary Degradation Path

Microbial degradation

Soil microorganisms utilize
bromacil as a food source.
Photodegradation (breakdown
by sunlight) also occurs on the

soil surface.

Table 3: Ecotoxicology of Bromacil on Non-Target Organisms
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Organism Group Toxicity Value (LD50/LC50) Toxicity Class
Practically non-toxic to slightly
Mammals (Rat, oral LD50) 2,300 - 5,200 mg/kg )
toxic.
Mammals (Rabbit, dermal _ _
>2,000 - >5,000 mg/kg Practically non-toxic.
LD50)
Birds (Bobwhite Quail, oral ) )
>2,250 mg/kg Practically non-toxic.
LD50)
Birds (Mallard/Quail, 8-day ) )
) >10,000 ppm Practically non-toxic.
dietary LC50)
Fish (Rainbow Trout, 48-96h ] ]
56 - 75 mg/L Slightly toxic.
LC50)
Fish (Bluegill Sunfish, 48h ) )
71 mg/L Slightly toxic.
LC50)
Generally considered not toxic
Aquatic Invertebrates -~ to aquatic invertebrates. Acute
] Not specified
(Daphnia) adverse effects occur at 65
mg/L.
Aquatic Plants (Algae) EC50 0.0068 - 0.05 mg/L Very toxic to toxic.
Honeybees >16 u g/bee (contact) Not toxic.

Experimental Protocols

Protocol 1: Field Efficacy Trial for Non-Selective
Vegetation Control

1. Objective: To evaluate the efficacy of various application rates of a bromacil formulation for
total vegetation control in a non-agricultural setting.

2. Experimental Design:

¢ Design: Randomized Complete Block Design (RCBD).
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Replicates: Minimum of four replicates per treatment.

Plot Size: 10 m x 5 m, with a 1 m buffer between plots to prevent cross-contamination.
. Treatments:

Untreated Control.

Bromacil Formulation at three rates (e.g., low, recommended, and high rate based on
product label; for example, 4.0, 8.0, and 12.0 Ibs a.i./acre).

A commercial standard herbicide for comparison (e.g., Diuron or Imazapyr).
. Site Selection and Preparation:

Select a site with a uniform and diverse population of annual and perennial weeds and
grasses, representative of the target application area.

Document the dominant weed species present and their growth stages prior to application.

Record soil characteristics (texture, organic matter content, pH) as these can influence
herbicide efficacy and persistence.

. Herbicide Application:

Equipment: Use a calibrated CO2-pressurized backpack sprayer or a fixed-boom power
sprayer equipped with flat-fan nozzles to ensure uniform coverage.

Timing: Apply post-emergence when weeds are actively growing. For best results,
application should be made to moist soil just before or during a period of expected rainfall to
facilitate root uptake.

Spray Volume: Use a sufficient spray volume (e.g., 100-200 L/ha) to achieve uniform ground
coverage.

Environmental Conditions: Record temperature, humidity, wind speed, and cloud cover at the
time of application.
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6. Data Collection:

o Efficacy Assessment: Visually assess percent vegetation control at 14, 30, 60, and 90 days
after treatment (DAT) using a scale of 0% (no effect) to 100% (complete vegetation death).
Assessments should be made for the overall plot and for individual key weed species.

e Biomass Sampling: At 90 DAT, collect all above-ground plant biomass from a 1 m? quadrat
placed in the center of each plot. Dry the biomass at 70°C until a constant weight is achieved
and record the dry weight.

» Phytotoxicity: Observe and record any signs of injury to desirable plants in adjacent, non-
target areas.

7. Statistical Analysis:
e Analyze percent control and biomass data using Analysis of Variance (ANOVA).

o Use a mean separation test, such as Tukey's HSD (p < 0.05), to determine significant
differences between treatment means.

Protocol 2: Soil Residue Analysis for Bromacil via Gas
Chromatography (GC)

1. Objective: To quantify the concentration of bromacil residues in soil samples collected from
a treated site over time to determine its environmental persistence.

2. Sample Collection:

e Collect soil cores (e.g., 2.5 cm diameter) from multiple depths (e.g., 0-15 cm, 15-30 cm)
within each experimental plot.

o Sampling should occur at pre-determined intervals following application (e.g., 0, 30, 60, 90,
180 days).

» Combine multiple cores from the same plot and depth to create a single composite sample.
Store samples frozen (-20°C) in labeled bags prior to analysis to prevent degradation.
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. Sample Preparation and Extraction:

Sieving: Air-dry and sieve the soil sample through a 2 mm mesh to remove stones and
debris.

Extraction: Weigh 25 g of the sieved soil into a blender cup. Add a suitable organic solvent
such as chloroform or an acetonitrile/water mixture. Blend for 10 minutes.

Filtration: Filter the extract through Whatman #5 filter paper with a layer of Celite® 545 into a
filtering flask.

Repeat Extraction: Scrape the filter cake back into the blender and repeat the extraction and
filtration steps two more times to ensure complete recovery.

Concentration: Combine the filtrates and concentrate the extract using a rotary evaporator at
60°C.

. Cleanup (Liquid-Liquid Partitioning):
Redissolve the concentrated residue in a suitable solvent mixture.

Perform a liquid-liquid partitioning cleanup step to remove interfering co-extractives. For
example, partition the extract against hexane to remove nonpolar impurities. Further cleanup
can be achieved by partitioning between acidic/basic aqueous solutions and an immiscible
organic solvent to isolate the bromacil.

. Analysis by Gas Chromatography:

Instrument: Gas chromatograph (GC) equipped with a nitrogen-phosphorus detector (NPD)
or a Hall electrolytic conductivity detector (HECD), which are sensitive to halogenated
compounds like bromacil.

Column: A suitable capillary column (e.g., DB-5 or equivalent).

Injection: Inject a small volume (e.g., 1-4 pL) of the final, concentrated sample extract into
the GC.
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e Quantification: Prepare a standard curve by injecting known concentrations of an analytical
grade bromacil standard. Quantify the bromacil concentration in the samples by comparing
the peak area to the standard curve.

» Validation: Run recovery experiments by spiking untreated control soil with known amounts
of bromacil standard and processing them through the entire procedure to determine the
method's accuracy and efficiency.

Mandatory Visualization
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Caption: Mechanism of action of Bromacil, an inhibitor of Photosystem Il electron transport
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Caption: Experimental workflow for conducting a field efficacy trial of Bromacil.
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Caption: Key pathways influencing the environmental fate of Bromacil in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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